Cas no 31611-29-7 (Thieno[2',3',4',5':4,5]phenanthro[2,1,10-def:7,8,9-d'e'f']diisoquinoline-1,3,7,9(2H,8H)-tetrone(9CI))

• Product Name: Thieno[2',3',4',5':4,5]phenanthro[2,1,10-def:7,8,9-d'e'f']diisoquinoline-1,3,7,9(2H,8H)-tetrone(9CI)
• CAS No: 31611-29-7
• MF: C₂₄H₈N₂O₄S
• MW: 420.396324157715
• CID: 311111
• PubChem ID: 21240385
• Update Time: 2025-04-19

Thieno[2',3',4',5':4,5]phenanthro[2,1,10-def:7,8,9-d'e'f']diisoquinoline-1,3,7,9(2H,8H)-tetrone(9CI) Chemical and Physical Properties

Names and Identifiers

• Thieno[2',3',4',5':4,5]phenanthro[2,1,10-def:7,8,9-d'e'f']diisoquinoline-1,3,7,9(2H,8H)-tetrone(9CI)
• Perylo[1,12-bcd]thiophene-3,4,9,10-tetracarboxylic3,4:9,10-diimide
• CTK1C3822
• 31611-29-7
• 5-Thia-2,8-diazadibenzo[cd,lm]cyclopenta[ghi]perylene-1,3,7,9(2H,8H)-tetrone
• DTXSID50611549

• Inchi： 1S/C24H8N2O4S/c27-21-9-3-1-7-8-2-4-10-16-12(24(30)26-22(10)28)6-14-20(18(8)16)19-13(31-14)5-11(23(29)25-21)15(9)17(7)19/h1-6H,(H,25,27,29)(H,26,28,30)
• InChI Key： DOBOULGDHQSLKZ-UHFFFAOYSA-N
• SMILES： S1C2C=C3C(NC(C4C=CC5C6C=CC7C(NC(C8=CC1=C(C=6C8=7)C=2C=5C3=4)=O)=O)=O)=O

Computed Properties

• Exact Mass: 420.02054
• Monoisotopic Mass: 420.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 878
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 92.34